Cas no 113919-36-1 (PMPA (NMDA antagonist))
PMPA (NMDA antagonist) structure
Product Name:PMPA (NMDA antagonist)
CAS No:113919-36-1
MF:C6H13N2O5P
MW:224.151582479477
CID:106116
PubChem ID:17756792
Update Time:2025-04-18
PMPA (NMDA antagonist) Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperazinecarboxylicacid, 4-(phosphonomethyl)-
- 4-(phosphonomethyl)piperazine-2-carboxylic acid
- PMPA
- PMPA (NMDA ANTAGONIST)
- 2-PHOSPHONOMETHYL-PENTANEDOIC ACID
- 4-(PHOSPHONOMETHYL)-2-PIPERAZINECARBOXYLIC ACID
- PMPA(NMDAantagonist)
- 2-(PHOSPHONOMETHYL)-PENTANEDIOIC ACID
- J-003041
- CHEMBL29244
- DTXSID30590848
- AKOS024457022
- HY-107698
- 113919-36-1
- PD079296
- SCHEMBL1999794
- NCGC00159547-01
- Pmpa(nmda antagonist)
- 2-Piperazinecarboxylic acid, 4-(phosphonomethyl)-
- DA-69614
- PMPA (NMDA antagonist)
-
- Inchi: 1S/C6H13N2O5P/c9-6(10)5-3-8(2-1-7-5)4-14(11,12)13/h5,7H,1-4H2,(H,9,10)(H2,11,12,13)
- InChI Key: ILRBBHJXTYIHTP-UHFFFAOYSA-N
- SMILES: P(CN1CCNC(C(=O)O)C1)(=O)(O)O
Computed Properties
- Exact Mass: 224.05600
- Monoisotopic Mass: 224.05620852g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -7.1
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 119.91000
- LogP: -1.25330
PMPA (NMDA antagonist) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P637003-2.5mg |
PMPA (NMDA antagonist) |
113919-36-1 | 2.5mg |
$ 201.00 | 2023-04-16 | ||
| TRC | P637003-10mg |
PMPA (NMDA antagonist) |
113919-36-1 | 10mg |
$ 781.00 | 2023-04-16 | ||
| TRC | P637003-25mg |
PMPA (NMDA antagonist) |
113919-36-1 | 25mg |
$ 1800.00 | 2023-09-06 | ||
| TRC | N887833-2.5mg |
nmda receptor antagonist |
113919-36-1 | 2.5mg |
$ 170.00 | 2022-06-03 | ||
| TRC | N887833-10mg |
nmda receptor antagonist |
113919-36-1 | 10mg |
$ 675.00 | 2022-06-03 | ||
| TRC | N887833-25mg |
nmda receptor antagonist |
113919-36-1 | 25mg |
$ 1360.00 | 2022-06-03 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci12956-10mg |
PMPA (NMDA antagonist) |
113919-36-1 | 98% | 10mg |
¥3096.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci12956-50mg |
PMPA (NMDA antagonist) |
113919-36-1 | 98% | 50mg |
¥12525.00 | 2023-09-09 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-204850-10mg |
PMPA (NMDA antagonist), |
113919-36-1 | 10mg |
¥1542.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-204850A-50mg |
PMPA (NMDA antagonist), |
113919-36-1 | 50mg |
¥6385.00 | 2023-09-05 |
113919-36-1 (PMPA (NMDA antagonist)) Related Products
- 70008-54-7(L-Aspartic acid,N,N-bis(phosphonomethyl)-)
- 139451-47-1(Alanine, 3-[bis(phosphonomethyl)amino]-N,N-bis(phosphonomethyl)-)
- 106327-06-4(2-[carboxymethyl(phosphonomethyl)amino]propanoic Acid)
- 106327-07-5(Alanine, N-(carboxymethyl)-2-methyl-N-(phosphonomethyl)-)
- 186897-92-7(L-Aspartic acid, N-[6-[(phosphonomethyl)amino]hexyl]-)
- 186898-07-7(L-Aspartic acid, N-[2-[(phosphonomethyl)amino]propyl]-)
- 99478-47-4(1-(Phosphonomethyl)proline)
- 71550-26-0(L-Aspartic acid,N,N-bis(phosphonomethyl)-, sodium salt (1:?))
- 123394-99-0(2-[bis(phosphonomethyl)amino]propanoic acid)
- 68345-04-0((2S)-2-[bis(phosphonomethyl)amino]propanoic acid)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk